Cas no 70016-01-2 (Benzothiazole,4,5,6,7-tetrafluoro-)
70016-01-2 structure
Product Name:Benzothiazole,4,5,6,7-tetrafluoro-
CAS No:70016-01-2
MF:C7HF4NS
MW:207.148154020309
CID:547971
Update Time:2024-03-05
Benzothiazole,4,5,6,7-tetrafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,4,5,6,7-tetrafluoro-
- Benzothiazole, 4,5,6,7-tetrafluoro- (9CI)
- 4,5,6,7-tetrafluoro-1,3-benzothiazole
- Benzothiazole, 4,5,6,7-tetrafluoro-
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- Inchi: 1S/C7HF4NS/c8-2-3(9)5(11)7-6(4(2)10)12-1-13-7/h1H
- InChI Key: SHIFMRSSNXDMBJ-UHFFFAOYSA-N
- SMILES: S1C2=C(F)C(F)=C(F)C(F)=C2N=C1
Computed Properties
- Exact Mass: 206.97663
- Monoisotopic Mass: 206.977
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
Experimental Properties
- PSA: 12.89
Benzothiazole,4,5,6,7-tetrafluoro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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